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Compound of Interest

Compound Name: DL-threo-PDMP hydrochloride

Cat. No.: B1506892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Product Information
Name: DL-threo-1-Phenyl-2-decanoylamino-3-morpholino-1-propanol hydrochloride (DL-

threo-PDMP HCl)

CAS Number: 80938-68-9[1]

Molecular Formula: C₂₃H₃₈N₂O₃ • HCl[1]

Molecular Weight: 427.0 g/mol [1][2]

Description: DL-threo-PDMP is a synthetic ceramide analog that acts as a potent and

competitive inhibitor of the enzyme glucosylceramide synthase (GCS).[3] By blocking the

first committed step in glycosphingolipid biosynthesis, it is a valuable tool for studying the

roles of these lipids in various cellular processes, including cell growth, signaling, apoptosis,

and membrane structure.[2][3] It is the racemic mixture, of which the (+)-D-threo isomer is

the active component responsible for GCS inhibition.[4][5]

Recommended Solvents and Solubility
DL-threo-PDMP hydrochloride is a crystalline solid that is soluble in several organic solvents

but sparingly soluble in aqueous buffers alone.[6] For biological experiments, it is crucial to first

prepare a concentrated stock solution in an appropriate organic solvent.
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Quantitative Solubility Data
The following table summarizes the approximate solubility of DL-threo-PDMP hydrochloride
in various common laboratory solvents.

Solvent Concentration Source

Ethanol ~50 mg/mL Cayman Chemical[1][6]

Dimethyl Sulfoxide (DMSO) ~30 mg/mL Cayman Chemical[1][6]

Dimethylformamide (DMF) ~25 mg/mL Cayman Chemical[1][6]

Methanol Soluble Sigma-Aldrich[5]

Ethanol:PBS (pH 7.2) (1:5) ~0.05 mg/mL Cayman Chemical[1][6]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution
This protocol describes the preparation of a high-concentration stock solution in an organic

solvent for long-term storage. DMSO is commonly used for cell culture experiments.[4]

Materials:

DL-threo-PDMP hydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO) or Ethanol

Sterile, conical-bottom polypropylene or glass vial

Inert gas (e.g., argon or nitrogen)

Pipettors and sterile tips
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Weighing: Accurately weigh the desired amount of DL-threo-PDMP hydrochloride powder

in a sterile vial. Perform this in a chemical fume hood.

Solvent Addition: Add the appropriate volume of the chosen organic solvent (e.g., DMSO) to

achieve the desired stock concentration (e.g., 30 mg/mL).

Dissolution: Vortex the solution gently until the powder is completely dissolved. The solution

should be clear.

Inert Gas Purge: To enhance stability, gently purge the headspace of the vial with an inert

gas like argon or nitrogen to displace oxygen.[6] This minimizes oxidation of the compound

during storage.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw

cycles.[4]

Store the aliquots at -20°C or -80°C for long-term stability.[4] The solid compound is stable

for at least four years when stored at -20°C.[6]

Protocol 2: Preparation of an Aqueous Working Solution
for Cell-Based Assays
This protocol outlines the dilution of the organic stock solution into an aqueous buffer or cell

culture medium for immediate use in experiments.

Materials:

Concentrated stock solution of DL-threo-PDMP HCl (from Protocol 1)

Sterile aqueous buffer (e.g., PBS, pH 7.2) or cell culture medium

Sterile tubes and pipettes
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Thaw Stock Solution: Remove one aliquot of the concentrated stock solution from the freezer

and allow it to thaw completely at room temperature.

Serial Dilution: Perform a serial dilution of the stock solution into the desired aqueous buffer

or cell culture medium to reach the final working concentration.

Important: To avoid precipitation, add the stock solution to the aqueous buffer while

vortexing gently.[6]

For cell-based assays, ensure the final concentration of the organic solvent (e.g., DMSO)

is non-toxic to the cells, typically not exceeding 0.1%.[4] It is recommended to run a

vehicle control (medium with the same final concentration of solvent) in parallel.[4]

Immediate Use: Use the freshly prepared aqueous working solution immediately. It is not

recommended to store aqueous solutions of DL-threo-PDMP hydrochloride for more than

one day as the compound is sparingly soluble and may degrade or precipitate out of

solution.[6]

Mechanism of Action & Signaling Pathway
DL-threo-PDMP's primary mechanism of action is the inhibition of glucosylceramide synthase

(GCS), which catalyzes the glycosylation of ceramide to form glucosylceramide.[7] This

blockade prevents the synthesis of most downstream glycosphingolipids. A major consequence

of GCS inhibition is the intracellular accumulation of the substrate, ceramide.[8][9] Ceramide is

a bioactive lipid that acts as a second messenger in signaling pathways that can trigger cellular

stress responses, autophagy, and apoptosis.[8][9] Studies have shown that PDMP treatment

can lead to endoplasmic reticulum (ER) stress, inactivation of the mTOR signaling pathway,

and activation of JNK signaling, ultimately culminating in programmed cell death.[8][9][10]
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Caption: Signaling pathway initiated by DL-threo-PDMP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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